Phenol, 4-(bromomethyl)-2,6-dimethyl-
Overview
Description
Phenol, 4-(bromomethyl)- is an organic compound whose chemical structure includes a bromomethyl group and a hydroxyl group attached to the benzene ring . It is colorless or light yellow solid and soluble in organic solvents such as ethanol, methyl ether, and dichloromethane . It is an important intermediate in organic synthesis and can be used to synthesize other compounds . It can also be used as a raw material for the synthesis of certain drugs in the pharmaceutical field .
Synthesis Analysis
The synthesis of 4-(bromomethyl)phenol can be carried out by the following steps: Under alkaline conditions, phenol reacts with methyl bromide to generate 4-(bromomethyl)phenol .Molecular Structure Analysis
The molecular formula of 4-(bromomethyl)phenol is C7H7BrO . Its molar mass is 187.03 . The structure includes a bromomethyl group and a hydroxyl group attached to the benzene ring .Chemical Reactions Analysis
Phenols are very reactive towards electrophilic aromatic substitution . They undergo specific reactions owning to the ring structure, called electrophilic substitution reactions, wherein the substituents are diverted to .Physical And Chemical Properties Analysis
4-(bromomethyl)phenol has a density of 1.593±0.06 g/cm3 (Predicted), a boiling point of 269.9±15.0 °C (Predicted), and a flash point of 117.1°C . It has a vapor pressure of 0.00425mmHg at 25°C . The refractive index is 1.611 .Mechanism of Action
Safety and Hazards
Exposure to 4-(bromomethyl)phenol may cause health hazards . It is irritating to the skin and eyes, so contact with the skin and eyes should be avoided . Appropriate protective equipment such as gloves, safety glasses, and protective masks should be worn during use or operation . In storage and handling, the correct laboratory safety operation method should be followed to ensure good ventilation .
properties
IUPAC Name |
4-(bromomethyl)-2,6-dimethylphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,11H,5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVQUEUMFZZEIBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90450914 |
Source
|
| Record name | Phenol, 4-(bromomethyl)-2,6-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90450914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenol, 4-(bromomethyl)-2,6-dimethyl- | |
CAS RN |
45952-56-5 |
Source
|
| Record name | Phenol, 4-(bromomethyl)-2,6-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90450914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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